Cas no 885278-46-6 (5-(3-bromophenyl)methyl-2H-1,2,3,4-tetrazole)

• Product Name: 5-(3-bromophenyl)methyl-2H-1,2,3,4-tetrazole
• CAS No: 885278-46-6
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• CID: 711564
• PubChem ID: 28602436
• Update Time: 2025-04-19

5-(3-bromophenyl)methyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,5-[(3-bromophenyl)methyl]-
• 5-(3-BROMO-BENZYL)-2H-TETRAZOLE
• 5-(3-BROMOBENZYL)-2H-TETRAZOLE,
• 5-[(3-bromophenyl)methyl]-2H-tetrazole
• 2H-Tetrazole,5-[(3-bromophenyl)methyl]
• 5-(3-Bromobenzyl)-1H-tetrazole
• 5-[(3-bromophenyl)methyl]-2H-1,2,3,4-tetrazole
• 5-(3-bromophenyl)methyl-2H-1,2,3,4-tetrazole
• 885278-46-6
• BORICACIDTRIS(4-CHLOROPHENYL)ESTER
• AB28593
• AKOS022364064
• EN300-124168
• AKOS000261952
• DTXSID50651526
• FT-0739797
• DB-077755

• Inchi： 1S/C8H7BrN4/c9-7-3-1-2-6(4-7)5-8-10-12-13-11-8/h1-4H,5H2,(H,10,11,12,13)
• InChI Key： UQRMUMBBOOAEJT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1N=NNN=1

Computed Properties

• Exact Mass: 237.98500
• Monoisotopic Mass: 237.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46000
• LogP: 1.55300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes